![molecular formula C14H14N2OS2 B4723684 N-(3-cyano-4,5-dimethyl-2-thienyl)-5-ethyl-2-thiophenecarboxamide](/img/structure/B4723684.png)
N-(3-cyano-4,5-dimethyl-2-thienyl)-5-ethyl-2-thiophenecarboxamide
Overview
Description
N-(3-cyano-4,5-dimethyl-2-thienyl)-5-ethyl-2-thiophenecarboxamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and is involved in a variety of cellular processes, including glucose and lipid metabolism, protein synthesis, and autophagy. A-769662 has been shown to have potential therapeutic applications in the treatment of metabolic disorders, such as type 2 diabetes and obesity.
Mechanism of Action
N-(3-cyano-4,5-dimethyl-2-thienyl)-5-ethyl-2-thiophenecarboxamide activates AMPK by binding to the γ-subunit of the enzyme, leading to allosteric activation and increased phosphorylation of downstream targets. AMPK activation by this compound leads to increased glucose uptake and fatty acid oxidation in skeletal muscle and adipose tissue, as well as decreased hepatic glucose production and lipogenesis.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects in preclinical models of metabolic disorders. These effects include increased glucose uptake and fatty acid oxidation in skeletal muscle and adipose tissue, decreased hepatic glucose production and lipogenesis, and improved glucose tolerance and insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-cyano-4,5-dimethyl-2-thienyl)-5-ethyl-2-thiophenecarboxamide in lab experiments is its specificity for AMPK activation, which allows for the study of AMPK-dependent cellular processes without the confounding effects of other signaling pathways. However, one limitation of using this compound is its potential for off-target effects, as it has been shown to activate other kinases at high concentrations.
Future Directions
Future research on N-(3-cyano-4,5-dimethyl-2-thienyl)-5-ethyl-2-thiophenecarboxamide could focus on its potential therapeutic applications in the treatment of metabolic disorders, such as type 2 diabetes and obesity. Additionally, further studies could investigate the effects of this compound on other cellular processes, such as autophagy and protein synthesis. Finally, the development of more potent and specific AMPK activators could lead to the development of more effective treatments for metabolic disorders.
Scientific Research Applications
N-(3-cyano-4,5-dimethyl-2-thienyl)-5-ethyl-2-thiophenecarboxamide has been extensively studied in preclinical models of metabolic disorders, including type 2 diabetes and obesity. In vitro studies have shown that this compound can activate AMPK in a dose-dependent manner, leading to increased glucose uptake and fatty acid oxidation in skeletal muscle and adipose tissue. In vivo studies have shown that this compound can improve glucose tolerance and insulin sensitivity in rodent models of type 2 diabetes and obesity.
Properties
IUPAC Name |
N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-ethylthiophene-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2OS2/c1-4-10-5-6-12(19-10)13(17)16-14-11(7-15)8(2)9(3)18-14/h5-6H,4H2,1-3H3,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJFAQMMFQSQKJI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C(=O)NC2=C(C(=C(S2)C)C)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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